1-(3-Bromopropoxy)-3-nitrobenzene

• IUPAC Name: 1-(3-bromopropoxy)-3-nitrobenzene
• InChI: InChI=1S/C9H10BrNO3/c10-5-2-6-14-9-4-1-3-8(7-9)11(12)13/h1,3-4,7H,2,5-6H2
• InChI Key: PMAHGRZCIBFEOX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)OCCCBr)[N+](=O)[O-]
• Molecular Formula: C9H10BrNO3
• DSSTOX Substance ID: DTXSID30428293
• Molecular Weight: 260.08 g/mol
• CAS RN: 31191-43-2

Description

Physical And Chemical Properties Analysis

The physical and chemical properties of “1-(3-Bromopropoxy)-3-nitrobenzene” are not explicitly mentioned in the retrieved sources. Similar compounds like “1-(3-Bromopropoxy)-3-chlorobenzene” are reported to be hazardous, with potential for acute oral toxicity, skin and eye irritation, and respiratory irritation.

Safety and Hazards

“1-(3-Bromopropoxy)-3-nitrobenzene” should be handled with care like other chemical substances. It may cause skin and eye irritation, and may be harmful if swallowed or inhaled. It is recommended to use personal protective equipment, ensure adequate ventilation, and avoid contact with skin and eyes.

Synthesis routes and methods I

Procedure details

To a solution of 3-nitrophenol (0.0689 g, 0.495 mmol) in acetonitrile (4 mL) was added 1,3-dibromopropane (0.500 mL, 3.05 mmol) followed by Cs2CO3 (0.244 g, 0.748 mmol). The reaction mixture was stirred for 24 h and then concentrated under vacuum. The resulting residue was treated with H2O (4 mL) and extracted with DCM (8 mL). The organic layer was dried through a phase separator and concentrated under vacuum. The residue was taken up in DMSO and purified by preparatory HPLC (without TFA) to give the title compound (0.0730 g, 56.6%). EI-MS Rt (2.20 min).

Synthesis routes and methods II

Procedure details

43 ml of 1,3-dibromopropane are added to a suspension of 29 g of potassium carbonate and 0.5 g of potassium iodide in 170 ml of acetone and the mixture is refluxed. A solution of 19.4 g of 3-nitrophenol is then added dropwise in the course of 2 hours and the mixture is refluxed for a further 15 hours. The reaction mixture is filtered hot and evaporated. Chromatography of the residue on silica gel with toluene gives 3-(3-bromopropoxy)-nitrobenzene as a pale yellow oil.

Synthesis routes and methods III

Procedure details

13.9 g of 3-nitrophenol, 101 g of 1,3-dibromopropane and 15.2 g of anhydrous potassium carbonate were reacted in 100 ml of methyl ethyl ketone for 2 hours by heating under reflux. After completion of the reaction, insoubles were removed from the reaction mixture by filtration, and the filtrate was then concentrated. Next, the resultant concentrate was dissolved in 300 ml of chloroform, and this chloroform solution was further washed with water. Afterward, the washed organic layer was dried over anhydrous magnesium sulfate and then treated with under reduced pressure to distill off the solvent, thereby obtaining 24.6 g of 3-(3-nitrophenoxy)propyl bromide (Compound d) in an oily state. This was used for a subsequent reaction without purifying.